N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide

• IUPAC Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-methylsulfanylphenyl)acetamide
• InChI: InChI=1S/C16H13BrN2OS2/c1-21-11-7-5-10(6-8-11)9-14(20)18-16-19-15-12(17)3-2-4-13(15)22-16/h2-8H,9H2,1H3,(H,18,19,20)
• InChI Key: NPMSXPQFCVWCCE-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=C(C=C1)CC(=O)NC2=NC3=C(S2)C=CC=C3Br
• Molecular Formula: C16H13BrN2OS2
• Molecular Weight: 393.3 g/mol

Description

N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide, also known as BBTA, is a chemical compound that has been extensively studied for its potential applications in scientific research. BBTA is a thiazole-based compound that has shown promising results in various fields of research, including medicinal chemistry, biochemistry, and pharmacology.

Scientific Research Applications

Synthesis and Anticancer Activity

A study by Evren et al. (2019) detailed the synthesis of thiazole derivatives, including compounds structurally similar to N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-(methylthio)phenyl)acetamide, and evaluated their anticancer activity. These compounds showed selective cytotoxicity against human lung adenocarcinoma cells, with one derivative demonstrating high selectivity and inducing apoptosis in cancer cells compared to a standard cisplatin (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).

Antimicrobial and Quantum Calculations

Another study conducted by Fahim and Ismael (2019) focused on the synthesis of sulphonamide derivatives, including aminothiazole and benzo[d]thiazol-2-ylthio derivatives. These synthesized compounds exhibited good antimicrobial activity, with specific derivatives showing high activity against various strains. Computational quantum calculations supported the experimental findings, offering insights into the compounds' reactivity and stability (Fahim & Ismael, 2019).

Arylidene Compounds from Thiazolidine Derivatives

Research by Azeez and Abdullah (2019) explored the synthesis and antimicrobial activity of arylidene compounds derived from thiazolidine. The study highlighted the preparation of compounds, including the chloro-N-(4-(6-methylbenzo[d]thiazol-2-yl)phenyl)acetamide, and assessed their antimicrobial efficacy against various bacterial strains. This work underscores the potential of thiazole and thiazolidine derivatives in developing new antimicrobial agents (Azeez & Abdullah, 2019).

Antioxidant and Antimicrobial Agents

A study by Hossan (2020) synthesized thiazol-acetamide derivatives and evaluated their antioxidant and antimicrobial activities. The synthesized compounds were subjected to molecular docking studies, estimating their efficacy against an antioxidant enzyme receptor. Experimental evaluations confirmed their antioxidant activity, highlighting the therapeutic potential of such derivatives (Hossan, 2020).